Cas no 13316-08-0 (5-chloro-[1,3]thiazolo[5,4-d]pyrimidine)

5-Chloro-[1,3]thiazolo[5,4-d]pyrimidine is a heterocyclic compound featuring a fused thiazole and pyrimidine ring system, with a chlorine substituent at the 5-position. This structure imparts significant reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro group facilitates further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of diverse derivatives. Its rigid bicyclic framework contributes to enhanced binding affinity in bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. The compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its synthetic utility and structural specificity make it valuable for medicinal chemistry and material science.

5-chloro-[1,3]thiazolo[5,4-d]pyrimidine structure

13316-08-0 structure

Product Name:5-chloro-[1,3]thiazolo[5,4-d]pyrimidine

CAS No:13316-08-0

MF:C₅H₂ClN₃S

MW:171.607477664948

MDL:MFCD20483322

CID:1104815

Update Time:2025-10-15

5-chloro-[1,3]thiazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-chloro-Thiazolo[5,4-d]pyrimidine
- 5-chlorothiazolo[5,4-d]pyrimidine
- 5-chloro-[1,3]thiazolo[5,4-d]pyrimidine
- MDL： MFCD20483322
- Inchi： 1S/C5H2ClN3S/c6-5-7-1-3-4(9-5)10-2-8-3/h1-2H
- InChI Key： UDIYJWYHTBBBAC-UHFFFAOYSA-N
- SMILES： ClC1=NC=C2C(=N1)SC=N2

Computed Properties

Exact Mass: 170.96596
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0

Experimental Properties

PSA: 38.67

5-chloro-[1,3]thiazolo[5,4-d]pyrimidine Pricemore >>

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Alichem	A089005452-5g	5-Chlorothiazolo[5,4-d]pyrimidine	13316-08-0	95%	5g	2,336.96 USD	2021-06-01
Alichem	A089005452-10g	5-Chlorothiazolo[5,4-d]pyrimidine	13316-08-0	95%	10g	3,165.75 USD	2021-06-01
Alichem	A089005452-25g	5-Chlorothiazolo[5,4-d]pyrimidine	13316-08-0	95%	25g	5,909.40 USD	2021-06-01
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abcr	AB458739-	5-Chloro-[1,3]thiazolo[5,4-d]pyrimidine; .	13316-08-0			€962.00	2022-03-01
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